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Compound of Interest

Compound Name: Magl-IN-14

Cat. No.: B12384431

For research use only. Not for use in diagnostic procedures.

Introduction

Magl-IN-14 is a potent and selective inhibitor of monoacylglycerol lipase (MAGL), a key
enzyme in the endocannabinoid signaling pathway. MAGL is responsible for the hydrolysis of
the endocannabinoid 2-arachidonoylglycerol (2-AG), a crucial signaling molecule that
modulates a variety of physiological processes, including pain, inflammation, and
neurotransmission. Inhibition of MAGL by Magl-IN-14 leads to an accumulation of 2-AG,
thereby potentiating its effects. This document provides detailed application notes, protocols,
and purchasing information for the use of Magl-IN-14 in research settings.

Purchasing Information

Magl-IN-14 is available from various chemical suppliers. Below is a summary of the information
for procurement:

. Catalog CAS Molecular Molecular .
Supplier . Purity
Number Number Formula Weight
MedChemEx 2770967-04- C17H17FsN3O
HY-162304 425.33 g/mol >98%
press 7 3

Biological Activity and Mechanism of Action
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Magl-IN-14 is a highly potent inhibitor of MAGL. The primary mechanism of action is the
blockade of the active site of the MAGL enzyme, preventing the breakdown of 2-AG. This leads
to an elevation of 2-AG levels in various tissues, which in turn enhances the activation of
cannabinoid receptors CB1 and CB2.

The inhibition of MAGL also has a significant impact on the eicosanoid signaling pathway. By
preventing the hydrolysis of 2-AG, Magl-IN-14 reduces the production of arachidonic acid, a
precursor for pro-inflammatory prostaglandins. This dual action of enhancing endocannabinoid
signaling and reducing pro-inflammatory mediators makes Magl-IN-14 a valuable tool for
studying a range of physiological and pathological processes.

Signaling Pathway Modulated by Magl-IN-14

The following diagram illustrates the central role of MAGL in the endocannabinoid and
arachidonic acid pathways and the effect of its inhibition by Magl-IN-14.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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